Cas no 2097133-18-9 (Methyl 4-Iodo-1-methoxycyclohexanecarboxylate)

• Product Name: Methyl 4-Iodo-1-methoxycyclohexanecarboxylate
• CAS No: 2097133-18-9
• MF: C₉H₁₅IO₃
• MW: 298.1181
• MDL: MFCD32632822
• CID: 4975824
• Update Time: 2022-06-07

Methyl 4-Iodo-1-methoxycyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-IODO-1-METHOXYCYCLOHEXANE-1-CARBOXYLATE
• Methyl 4-Iodo-1-methoxycyclohexanecarboxylate
• AT22236
• SY266037

• MDL： MFCD32632822
• Inchi： 1S/C9H15IO3/c1-12-8(11)9(13-2)5-3-7(10)4-6-9/h7H,3-6H2,1-2H3
• InChI Key： XNIKLHLHHWFCPQ-UHFFFAOYSA-N
• SMILES： IC1([H])C([H])([H])C([H])([H])C(C(=O)OC([H])([H])[H])(C([H])([H])C1([H])[H])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5